Cas no 922523-12-4 (4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside)

• Product Name: 4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside
• CAS No: 922523-12-4
• MF: C₃₄H₃₄O₅S
• MW: 554.69576883316
• CID: 2162639
• Update Time: 2025-06-23

4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside Chemical and Physical Properties

Names and Identifiers

• 4-Methylphenyl 2,3-di-o-benzyl-4,6-o-benzylidene-1-thio-α-d-mannopyranoside
• BICL4304
• p-Tolyl 2-O,3-O-dibenzyl-4-O,6-O-benzylidene-1-thio-alpha-D-mannopyranoside
• (4Ar,6R,7S,8S,8aR)-6-(4-methylphenyl)sulfanyl-2-phenyl-7,8-bis(phenylmethoxy)-4,4a,6,7,8,8a-hexahydr
• 4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside

• Inchi： 1S/C34H34O5S/c1-24-17-19-28(20-18-24)40-34-32(36-22-26-13-7-3-8-14-26)31(35-21-25-11-5-2-6-12-25)30-29(38-34)23-37-33(39-30)27-15-9-4-10-16-27/h2-20,29-34H,21-23H2,1H3/t29-,30-,31+,32+,33?,34-/m1/s1
• InChI Key： DDANYPHUIFTAQM-QRBXEOIASA-N
• SMILES： S(C1C=CC(C)=CC=1)[C@@H]1[C@H]([C@H]([C@H]2[C@@H](COC(C3C=CC=CC=3)O2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 726
• Topological Polar Surface Area: 71.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 682.4±55.0 °C at 760 mmHg
• Flash Point: 366.5±31.5 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside

4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside: A Comprehensive Overview

The compound with CAS No. 922523-12-4, known as 4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of thiomannopyranoside, a class of molecules that have been extensively studied for their unique chemical properties and potential therapeutic applications. The benzylidene and benzyl substituents in its structure contribute to its stability and reactivity, making it a valuable compound for research and development.

Recent studies have highlighted the importance of thiomannopyranosides in the development of novel drugs targeting various diseases. The a-D-thiomannopyranoside core of this compound is particularly interesting due to its ability to mimic certain biological molecules, thereby offering potential applications in drug design. The 4-Methylphenyl group further enhances the molecule's versatility, allowing for interactions with a wide range of biological targets.

The synthesis of 4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside involves a series of intricate chemical reactions, including protection and deprotection steps to achieve the desired stereochemistry. Researchers have optimized these processes to improve yield and purity, ensuring that the compound can be produced efficiently for large-scale studies. The use of benzylidene protecting groups has been shown to significantly enhance the stability of the molecule during synthesis.

In terms of biological activity, this compound has demonstrated promising results in vitro assays. Its ability to interact with specific enzymes and receptors suggests potential applications in treating conditions such as inflammation, neurodegenerative diseases, and cancer. For instance, recent findings indicate that the a-D-thiomannopyranoside moiety may inhibit key enzymes involved in the progression of Alzheimer's disease.

The structural complexity of 4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside also makes it an excellent candidate for further modifications. By altering the substituents on the benzene rings or modifying the sugar core, researchers can explore a wide range of chemical space with potential therapeutic benefits. This flexibility underscores the importance of this compound as a lead molecule in drug discovery programs.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, ensuring that researchers can accurately characterize their samples. Additionally, computational chemistry tools have been employed to predict the molecule's behavior in different biological systems, further aiding in its development.

Looking ahead, the continued exploration of 4-Methylphenyl 2,3-Di-O-benzyl-4,6-O-benzylidene-a-D-thiomannopyranoside holds great promise for advancing our understanding of complex carbohydrate-based drugs. Its unique combination of structural features and biological activity positions it as a key player in future research endeavors. As new insights emerge from ongoing studies, this compound will undoubtedly contribute to the development of innovative treatments for various medical conditions.